Cas no 942474-21-7 (2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol)

• Product Name: 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol
• CAS No: 942474-21-7
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 1078451
• PubChem ID: 26597492
• Update Time: 2025-05-19

2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol
• 2-[4-(2-methylsulfonylphenyl)piperazin-1-yl]ethanol
• 2-[4-[2-(METHYLSULFONYL)PHENYL]PIPERAZIN-1-YL]ETHANOL
• OR8434
• 942474-21-7
• MFCD08692437
• DTXSID70650192
• AKOS009087606
• 1-(2-hydroxyethyl)-4-[2-(methylsulphonyl)phenyl]piperazine
• FT-0678149
• 2-{4-[2-(Methanesulfonyl)phenyl]piperazin-1-yl}ethan-1-ol
• 2-[4-(2-methanesulfonylphenyl)piperazin-1-yl]ethanol

• MDL： MFCD08692437
• Inchi： 1S/C13H20N2O3S/c1-19(17,18)13-5-3-2-4-12(13)15-8-6-14(7-9-15)10-11-16/h2-5,16H,6-11H2,1H3
• InChI Key： BOKCECYUMLGFQV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 284.11900
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Melting Point: 73-75°C
• PSA: 69.23000
• LogP: 1.28810

2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol

Recent Advances in the Study of 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol (CAS: 942474-21-7)

The compound 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol (CAS: 942474-21-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This piperazine derivative, characterized by its unique sulfonyl and ethanol functional groups, has demonstrated promising pharmacological properties that warrant further investigation. Recent studies have focused on elucidating its molecular mechanisms, potential therapeutic applications, and structure-activity relationships.

Recent pharmacological evaluations of 942474-21-7 have revealed its notable affinity for various neurotransmitter receptors, particularly serotonin (5-HT) and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits a Ki value of 12.3 nM for the 5-HT1A receptor subtype, suggesting potential applications in neurological disorders. The presence of the methylsulfonyl group appears to contribute significantly to this receptor binding affinity, while the ethanol moiety enhances solubility and bioavailability.

Structural optimization studies have been conducted to explore the therapeutic potential of 942474-21-7 derivatives. Research teams have systematically modified the phenylpiperazine core and ethanol side chain to improve selectivity and reduce off-target effects. A recent patent application (WO2023/154672) discloses several novel analogs with enhanced blood-brain barrier penetration, potentially expanding their utility in central nervous system disorders.

The metabolic stability and pharmacokinetic profile of 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol have been investigated in preclinical models. A 2024 study in Drug Metabolism and Disposition reported favorable oral bioavailability (68%) and a half-life of approximately 4.2 hours in rodent models. These characteristics, combined with its moderate plasma protein binding (82%), suggest this compound may be suitable for further development as a therapeutic agent.

Emerging applications of 942474-21-7 extend beyond neurological indications. Recent in vitro studies have demonstrated its potential as an anti-inflammatory agent, showing significant inhibition of TNF-α production in macrophage cell lines at micromolar concentrations. Additionally, preliminary data suggest possible utility in oncology, with observed effects on cancer cell proliferation pathways, though these findings require further validation.

Future research directions for this compound class include comprehensive toxicological evaluations, detailed mechanism-of-action studies, and clinical translation efforts. The unique structural features of 2-[4-[2-(Methylsulfonyl)phenyl]piperazin-1-yl]-ethanol continue to make it an attractive scaffold for medicinal chemistry optimization and drug discovery programs targeting various disease areas.